3,5-dimethyl-N-{[(2-propyl-2H-tetrazol-5-yl)amino]carbonothioyl}benzamide

• IUPAC Name: 3,5-dimethyl-N-[(2-propyltetrazol-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H18N6OS/c1-4-5-20-18-13(17-19-20)16-14(22)15-12(21)11-7-9(2)6-10(3)8-11/h6-8H,4-5H2,1-3H3,(H2,15,16,18,21,22)
• InChI Key: WNIFXEWOAFOZLX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1N=C(N=N1)NC(=S)NC(=O)C2=CC(=CC(=C2)C)C
• Molecular Formula: C14H18N6OS
• Molecular Weight: 318.40 g/mol

Description

3,5-dimethyl-N-{[(2-propyl-2H-tetrazol-5-yl)amino]carbonothioyl}benzamide is a chemical compound used in scientific research to study its mechanism of action and physiological effects. The synthesis method of this compound is crucial to ensure its purity and stability for laboratory experiments.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-{[(2-propyl-2H-tetrazol-5-yl)amino]carbonothioyl}benzamide involves the inhibition of certain enzymes involved in the regulation of blood pressure and angiogenesis. It has been shown to inhibit the activity of angiotensin-converting enzyme (ACE) and matrix metalloproteinases (MMPs), which are involved in the regulation of blood pressure and angiogenesis, respectively.
Biochemical and Physiological Effects:
The compound 3,5-dimethyl-N-{[(2-propyl-2H-tetrazol-5-yl)amino]carbonothioyl}benzamide has been shown to have several biochemical and physiological effects. It has been shown to reduce blood pressure, inhibit angiogenesis, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-dimethyl-N-{[(2-propyl-2H-tetrazol-5-yl)amino]carbonothioyl}benzamide in laboratory experiments include its high purity and stability, which ensures accurate and reproducible results. However, its limitations include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the study of 3,5-dimethyl-N-{[(2-propyl-2H-tetrazol-5-yl)amino]carbonothioyl}benzamide. These include the development of more potent and selective inhibitors of ACE and MMPs, the investigation of its potential therapeutic applications in other diseases, and the exploration of its mechanism of action at the molecular level.
In conclusion, the compound 3,5-dimethyl-N-{[(2-propyl-2H-tetrazol-5-yl)amino]carbonothioyl}benzamide is a valuable tool in scientific research to study its mechanism of action and physiological effects. Its synthesis method, advantages, limitations, and future directions are important considerations for its use in laboratory experiments.

Synthesis Methods

The synthesis method of 3,5-dimethyl-N-{[(2-propyl-2H-tetrazol-5-yl)amino]carbonothioyl}benzamide involves the reaction of 3,5-dimethylbenzoic acid with thionyl chloride to form 3,5-dimethylbenzoyl chloride. This intermediate is then reacted with 2-propyl-5-amino-1H-tetrazole-1-carbothioamide to form the final product.

Scientific Research Applications

The compound 3,5-dimethyl-N-{[(2-propyl-2H-tetrazol-5-yl)amino]carbonothioyl}benzamide is used in scientific research to study its mechanism of action and physiological effects. It has been shown to have potential therapeutic applications in the treatment of cardiovascular diseases and cancer.